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This guide provides a comprehensive overview of the International Union of Pure and Applied

Chemistry (IUPAC) nomenclature for 2-methylcyclopentanecarboxylic acid. It is intended for

researchers, scientists, and professionals in the field of drug development who require a

thorough understanding of chemical naming conventions.

Core Principles of IUPAC Nomenclature
The IUPAC system of nomenclature provides a standardized and unambiguous method for

naming chemical compounds. For cycloalkanes with functional groups, several key principles

apply:

Principal Functional Group: The functional group with the highest priority determines the

suffix of the name. Carboxylic acids hold a high priority in the IUPAC system.[1][2]

Parent Chain/Ring: When a carboxylic acid group is attached to a ring, the ring is considered

the parent structure.[3][4]

Numbering: The carbon atom of the ring to which the principal functional group is attached is

assigned as locant '1'.[2][3][5] The ring is then numbered to give the other substituents the

lowest possible locants.[6][7]
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Suffix for Ring-Attached Carboxylic Acids: When a carboxyl group (-COOH) is attached to a

cycloalkane ring, the suffix "-carboxylic acid" is appended to the name of the cycloalkane.[2]

[3][5]

Systematic Naming of 2-
Methylcyclopentanecarboxylic acid
Following the IUPAC rules, the systematic name for 2-methylcyclopentanecarboxylic acid is

derived as follows:

Identify the Parent Cycloalkane: The molecule contains a five-membered carbon ring, which

is cyclopentane.

Identify the Principal Functional Group: The highest priority functional group is the carboxylic

acid (-COOH) group.

Apply the Suffix: Since the carboxylic acid is attached to a ring, the suffix "-carboxylic acid" is

used. This gives the base name "cyclopentanecarboxylic acid".

Identify and Name Substituents: There is a methyl group (-CH₃) attached to the

cyclopentane ring.

Number the Ring: The carbon atom of the cyclopentane ring bonded to the carboxylic acid

group is designated as carbon 1.[2][3] The ring is then numbered in the direction that gives

the methyl group the lowest possible number, which is 2.

Assemble the Full Name: Combining the substituent name and its locant with the parent

name gives 2-methylcyclopentanecarboxylic acid.[8][9][10]

Stereochemistry
2-Methylcyclopentanecarboxylic acid has two stereocenters (chiral centers) at positions 1

and 2 of the cyclopentane ring. This gives rise to stereoisomers. The spatial arrangement of the

substituents can be described using cis/trans isomerism or the Cahn-Ingold-Prelog (CIP) R/S

system.

Cis/Trans Isomerism:
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cis-2-Methylcyclopentanecarboxylic acid: The methyl group and the carboxylic acid

group are on the same side of the ring.[11]

trans-2-Methylcyclopentanecarboxylic acid: The methyl group and the carboxylic acid

group are on opposite sides of the ring.

Cahn-Ingold-Prelog (R/S) System: Each stereocenter is assigned a configuration (R or S)

based on the priority of the groups attached to it. The priorities are determined by atomic

number.

For example, the IUPAC name (1R,2S)-2-methylcyclopentane-1-carboxylic acid specifies a

particular stereoisomer.[12] This designation indicates that the stereocenter at carbon 1 has

an 'R' configuration, and the stereocenter at carbon 2 has an 'S' configuration. Another

example is rac-(1R,2R)-2-Methylcyclopentane-1-carboxylic acid, which denotes a racemic

mixture of the (1R,2R) and (1S,2S) enantiomers.[13]

The logical workflow for determining the IUPAC name is illustrated in the following diagram:

Identify Parent Structure
(Cyclopentane Ring)

Name Parent Compound
(Cyclopentanecarboxylic acid)

Identify Principal Functional Group
(Carboxylic Acid)

Determine Suffix
(-carboxylic acid)

Assemble Full Name
(2-Methylcyclopentanecarboxylic acid)

Identify and Name Substituents
(Methyl group)

Assign Locant to Substituent
(2-methyl)

Number the Ring
C1 is attached to -COOH

Lowest locant for other substituents

Determine Stereochemistry
(cis/trans or R/S)

Final IUPAC Name
((1R,2S)-2-Methylcyclopentane-

1-carboxylic acid)

Specify Stereoisomer
(e.g., (1R,2S)-)

Click to download full resolution via product page

IUPAC Naming Workflow for 2-Methylcyclopentanecarboxylic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/cis-2-Methylcyclopentane-1-carboxylic-acid
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1R_2S_-2-Methylcyclopentane-1-carboxylic-acid
https://www.biosynth.com/p/EAA54143/4541-43-9-rac-1r2r-2-methylcyclopentane-1-carbox
https://www.benchchem.com/product/b1361535?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary of IUPAC Names
The following table summarizes the IUPAC names for 2-methylcyclopentanecarboxylic acid
and its stereoisomers.

Compound IUPAC Name CAS Number PubChem CID

Mixture of Isomers

2-

Methylcyclopentaneca

rboxylic acid

5454-78-4 229502

cis Isomer

cis-2-

Methylcyclopentane-

1-carboxylic acid

1932075-06-3 13000112

(1R,2S) Isomer

(1R,2S)-2-

Methylcyclopentane-

1-carboxylic acid

18335-62-1 13000110

rac-(1R,2R) Isomer

rac-(1R,2R)-2-

Methylcyclopentane-

1-carboxylic acid

4541-43-9 N/A

Note: Data sourced from PubChem and other chemical databases. CAS numbers and CIDs are

provided for specific isomers where available.[8][11][12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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